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Compound of Interest

Compound Name: 2,2'-Dibromobiphenyl

Cat. No.: B083442

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2,2'-Dibromobiphenyl (CAS Number:
13029-09-9), a key chemical intermediate. The document details its physicochemical
properties, synthesis protocols, and significant applications, presenting quantitative data in
accessible tables and illustrating experimental workflows with clear diagrams.

Core Properties and Specifications

2,2'-Dibromobiphenyl is a brominated derivative of biphenyl, appearing as a white crystalline
powder or solid.[1][2][3] Its chemical structure, featuring bromine atoms at the 2 and 2'
positions of the biphenyl framework, imparts unique reactivity, making it a valuable precursor in
various organic syntheses.[2]

Physicochemical Data

A summary of the key physicochemical properties of 2,2'-Dibromobiphenyl is presented below

for easy reference.
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Property Value Citations

CAS Number 13029-09-9 [1][4][5]

Molecular Formula C12HsBr2 [1][3]14]

Molecular Weight 312.00 g/mol [4161[7]
White to light yellow crystalline

Appearance _ [1][3](8]
powder/solid

Melting Point 78-83 °C [1][2]119]

Boiling Point 332.9°C [1112]

Density 1.667 g/cm3 [1]

Flash Point 180 °C [1]

Refractive Index 1.625 [1]

Parameter Details Citations
Insoluble in water. Soluble in

Solubility solvents like acetone, [2][3]
benzene, and ethyl acetate.
Typically exceeds 96.0% to

) 98.0%, with high-purity
Purity/Assay [11[5]1[8]

batches reaching up to
99.86%.

Synthesis and Experimental Protocols

The synthesis of 2,2'-Dibromobiphenyl is commonly achieved through a palladium-catalyzed

cross-coupling reaction. A detailed experimental protocol is outlined below.

Palladium-Catalyzed Synthesis of 2,2'-Dibromobiphenyl
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This method utilizes 2-bromoiodobenzene as the starting material, with a palladium catalyst
and indium in dimethylformamide (DMF).[2][3]

Materials and Reagents:

2-bromoiodobenzene

o Palladium(IV) tetrakis(triphenylphosphine) (Pd(PPhs)a)
e Indium

e Dimethylformamide (DMF)

o Ethyl acetate

» n-hexane

» Saturated sodium bicarbonate solution

e Magnesium sulfate (MgSOa)

e Brine

Experimental Procedure:

o Reaction Setup: To a solution of 2-bromoiodobenzene (0.4 mmol) in DMF (2 ml), add
Pd(PPhs)4 (18.5 mg, 0.016 mmol, 4 mol%) and indium (45.9 mg, 0.4 mmol, 1 equivalent).[3]

o Reaction Conditions: The resulting mixture is heated at 100°C.[3]

e Monitoring: The progress of the reaction is monitored by thin-layer chromatography (TLC),
using a mixture of ethyl acetate and n-hexane (in a ratio of 1:4 or 1:10 depending on
substrate polarity) as the developing solvent.[3]

e Quenching: After the reaction is complete (typically after 34 hours), the reaction is quenched
by adding a saturated sodium bicarbonate solution (4 ml).[3]

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.nbinno.com/?news/gp-22-dibromobiphenyl-comprehensive-overview-and-applications
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5211164.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5211164.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5211164.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5211164.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5211164.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083442?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

o Extraction: The reaction solution is extracted with ethyl acetate (10 ml). The organic layer is
washed twice with water (4 ml each) and once with brine (4 ml).[3]

» Drying and Concentration: The organic phase is dried over anhydrous MgSOea, filtered, and

concentrated under reduced pressure.[3]

 Purification: The crude product is purified by silica gel chromatography using n-hexane or a
solution of ethyl acetate and n-hexane to yield the final product, 2,2'-Dibromobiphenyl.[3]

Reaction Stage
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Ethyl Acetate Pure 2,2"-Dibromobiphenyl

Click to download full resolution via product page
Figure 1: Synthesis workflow for 2,2'-Dibromobiphenyl.

Applications in Research and Development

2,2'-Dibromobiphenyl serves as a versatile intermediate in the synthesis of more complex
molecules. A notable application is in the production of 5,5-dimethyl-5H-dibenzosilole.[2][3] This
synthesis involves the reaction of 2,2'-Dibromobiphenyl with n-butyllithium (n-BuLi) at low
temperatures (-78 to 20°C) in a solvent mixture of diethyl ether and hexane.[2][3] This
highlights its utility in creating functionalized materials with potential applications in materials

science and electronics.[2]
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Figure 2: Synthesis of a dibenzosilole derivative.

Safety and Handling

2,2'-Dibromobiphenyl is classified as a hazardous substance. It is harmful if swallowed,
comes into contact with the skin, or is inhaled.[8] It is also recognized as an irritant and may
cause long-lasting harmful effects to aquatic life.[7][8] Appropriate personal protective
equipment, including gloves, eye shields, and a dust mask (type N95 or equivalent), should be
used when handling this compound.[9] It should be used in a well-ventilated area or outdoors.
[8] In case of exposure, immediate medical attention is advised.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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